9-METHYLXANTHINE
9-METHYLXANTHINE
9-Methylxanthine belongs to the class of organic compounds known as xanthines. These are purine derivatives with a ketone group conjugated at carbons 2 and 6 of the purine moiety. 9-Methylxanthine is slightly soluble (in water) and a very weakly acidic compound (based on its pKa).
9-Methylxanthine is an oxopurine.
9-Methylxanthine is an oxopurine.
Brand Name:
Vulcanchem
CAS No.:
1198-33-0
VCID:
VC0073267
InChI:
InChI=1S/C6H6N4O2/c1-10-2-7-3-4(10)8-6(12)9-5(3)11/h2H,1H3,(H2,8,9,11,12)
SMILES:
CN1C=NC2=C1NC(=O)NC2=O
Molecular Formula:
C6H6N4O2
Molecular Weight:
166.14 g/mol
9-METHYLXANTHINE
CAS No.: 1198-33-0
Main Products
VCID: VC0073267
Molecular Formula: C6H6N4O2
Molecular Weight: 166.14 g/mol
| CAS No. | 1198-33-0 |
|---|---|
| Product Name | 9-METHYLXANTHINE |
| Molecular Formula | C6H6N4O2 |
| Molecular Weight | 166.14 g/mol |
| IUPAC Name | 9-methyl-3H-purine-2,6-dione |
| Standard InChI | InChI=1S/C6H6N4O2/c1-10-2-7-3-4(10)8-6(12)9-5(3)11/h2H,1H3,(H2,8,9,11,12) |
| Standard InChIKey | DHNIKYWYTSMDDA-UHFFFAOYSA-N |
| SMILES | CN1C=NC2=C1NC(=O)NC2=O |
| Canonical SMILES | CN1C=NC2=C1NC(=O)NC2=O |
| Physical Description | Solid |
| Description | 9-Methylxanthine belongs to the class of organic compounds known as xanthines. These are purine derivatives with a ketone group conjugated at carbons 2 and 6 of the purine moiety. 9-Methylxanthine is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). 9-Methylxanthine is an oxopurine. |
| PubChem Compound | 70975 |
| Last Modified | Nov 11 2021 |
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